![molecular formula C9H9N5OS B2806046 (E)-6-methyl-3-(2-(thiophen-2-ylmethylene)hydrazinyl)-1,2,4-triazin-5-ol CAS No. 120381-75-1](/img/structure/B2806046.png)
(E)-6-methyl-3-(2-(thiophen-2-ylmethylene)hydrazinyl)-1,2,4-triazin-5-ol
Overview
Description
The compound “(E)-6-methyl-3-(2-(thiophen-2-ylmethylene)hydrazinyl)-1,2,4-triazin-5-ol” is a complex organic molecule that contains several functional groups including a thiophene ring, a hydrazine group, a triazine ring, and a hydroxyl group .
Synthesis Analysis
While specific synthesis methods for this compound were not found, thiophene derivatives can be synthesized through various methods such as the Gewald reaction, Paal–Knorr synthesis, Fiesselmann synthesis, and Hinsberg synthesis .Molecular Structure Analysis
The molecular structure of this compound would likely be determined using techniques such as nuclear magnetic resonance (NMR) and Fourier-transform infrared (FTIR) spectroscopy .Chemical Reactions Analysis
The compound could potentially undergo a variety of chemical reactions due to the presence of its functional groups. For example, the hydrazine group could participate in condensation reactions .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would likely be determined using a variety of analytical techniques. These might include melting point analysis, vibrational spectroscopy, NMR, and UV-Vis spectroscopy .Scientific Research Applications
Synthesis and Characterization
Synthesis Techniques : This compound and its derivatives can be synthesized using various techniques. For instance, the synthesis and mass spectral fragmentation patterns of related thiazole and imidazolidine derivatives have been explored, which provides a foundation for understanding the synthesis of (E)-6-methyl-3-(2-(thiophen-2-ylmethylene)hydrazinyl)-1,2,4-triazin-5-ol compounds (Mohamed, Unis, & El-Hady, 2006).
Characterization : The characterization of similar compounds, such as the structural elucidation using MS, IR, UV-VIS, and NMR spectral data, is fundamental for understanding the properties and applications of these compounds (Abdel-Rahman, Makki, & Al-Romaizan, 2014).
Potential Biological Activities
Biological Activities : Triazine derivatives, including those similar to (E)-6-methyl-3-(2-(thiophen-2-ylmethylene)hydrazinyl)-1,2,4-triazin-5-ol, have been reported to possess various biological activities. These include anticancer, antibacterial, antifungal, acaricidal, and molluscicidal properties (Alshammari & Bakhotmah, 2022).
Antifungal Agents : Certain triazol compounds containing a thiophen ring, closely related to the chemical structure , have been synthesized and evaluated as potential antifungal agents (Ünver, Düğdü, Sancak, Er, & Ustabaş, 2010).
Application in Chemical Synthesis
- Novel Heterocyclic Systems : The compound's derivatives have been used in the synthesis of novel heterocyclic systems, demonstrating its utility in creating diverse chemical structures (Montazeri, Heravi, Tajfirooz, & Nazari, 2017).
Miscellaneous Applications
- Sensor Development : Derivatives of this compound have been utilized in the development of sensors, such as a chromium (III) ion-selective sensor, showcasing its potential in analytical applications (Alshammari & Bakhotmah, 2022).
Mechanism of Action
Future Directions
properties
IUPAC Name |
6-methyl-3-[(2E)-2-(thiophen-2-ylmethylidene)hydrazinyl]-4H-1,2,4-triazin-5-one | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H9N5OS/c1-6-8(15)11-9(14-12-6)13-10-5-7-3-2-4-16-7/h2-5H,1H3,(H2,11,13,14,15)/b10-5+ | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IVHOVBJOZNAFTI-BJMVGYQFSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NN=C(NC1=O)NN=CC2=CC=CS2 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC1=NN=C(NC1=O)N/N=C/C2=CC=CS2 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H9N5OS | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID101321464 | |
Record name | 6-methyl-3-[(2E)-2-(thiophen-2-ylmethylidene)hydrazinyl]-4H-1,2,4-triazin-5-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID101321464 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
235.27 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Solubility |
14.5 [ug/mL] (The mean of the results at pH 7.4) | |
Record name | SID26671176 | |
Source | Burnham Center for Chemical Genomics | |
URL | https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table | |
Description | Aqueous solubility in buffer at pH 7.4 | |
Product Name |
(E)-6-methyl-3-(2-(thiophen-2-ylmethylene)hydrazinyl)-1,2,4-triazin-5-ol | |
CAS RN |
120381-75-1 | |
Record name | 6-methyl-3-[(2E)-2-(thiophen-2-ylmethylidene)hydrazinyl]-4H-1,2,4-triazin-5-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID101321464 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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